5-Chloro-2-[(2,5-dichloro-4-pyridinyl)amino]benzonitrile

• Molecular Formula: C12H6Cl3N3
• Molecular Weight: 298.6 g/mol
• IUPAC Name: 5-chloro-2-[(2,5-dichloropyridin-4-yl)amino]benzonitrile
• InChI: InChI=1S/C12H6Cl3N3/c13-8-1-2-10(7(3-8)5-16)18-11-4-12(15)17-6-9(11)14/h1-4,6H,(H,17,18)
• InChI Key: VAVXFJBPONAXGR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)C#N)NC2=CC(=NC=C2Cl)Cl

Description

5-Chloro-2-[(2,5-dichloro-4-pyridinyl)amino]benzonitrile is a useful research compound. Its molecular formula is C12H6Cl3N3 and its molecular weight is 298.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a degassed solution of 2,5-dichloro-4-iodopyridine (4.5 g, 16.43 mmol), 2-amino-5-chlorobenzonitrile (2.507 g, 16.43 mmol) and potassium triphosphate (10.46 g, 49.3 mmol) in 1,4-dioxane (60 ml) stirred under nitrogen at the room temperature was added DPEPhos (0.708 g, 1.314 mmol) and palladium acetate (0.148 g, 0.657 mmol). The reaction mixture was stirred at reflux for 18 hr. The reaction mixture was filtered. The reaction mixture was evaporated. Ether (50 ml) was added and the solid was filtered. 5-chloro-2-[(2,5-dichloro-4-pyridinyl)amino]benzonitrile (1.8 g, 5.43 mmol, 33.0% yield) was isolated as orange solid. 1H NMR (400 MHz, DMSO-d6) ppm 6.63 (s, 1 H) 7.52 (d, J=8.59 Hz, 1 H) 7.81 (dd, J=8.59, 2.53 Hz, 1 H) 8.09 (d, J=2.53 Hz, 1 H) 8.24 (s, 1 H) 9.06 (br. s., 1 H); HPLC Rt=3.53 min, MS (ESI): 298.0, 299.9 [M+H]+.